4-[(2-ethoxybenzylidene)amino]-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-(2-ethoxyphenyl)methylideneamino]-3-(phenoxymethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H18N4O2S/c1-2-23-16-11-7-6-8-14(16)12-19-22-17(20-21-18(22)25)13-24-15-9-4-3-5-10-15/h3-12H,2,13H2,1H3,(H,21,25)/b19-12+
• InChI Key: GNJIGZWHWWFBGY-XDHOZWIPSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=NN2C(=NNC2=S)COC3=CC=CC=C3
• Isomeric SMILES: CCOC1=CC=CC=C1/C=N/N2C(=NNC2=S)COC3=CC=CC=C3
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

4-[(2-ethoxybenzylidene)amino]-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol, also known as EAT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EAT is a member of the 1,2,4-triazole family of compounds, which are known for their diverse pharmacological properties. In

Scientific Research Applications

Synthesis and Anticancer Activities

Derivatives of 1,2,4-triazoles have been synthesized and evaluated for their anticancer activities against a panel of 60 cell lines derived from nine cancer types. These compounds show promise in the development of new anticancer agents due to their selective cytotoxicity against cancer cells (Bekircan et al., 2008).

Antimicrobial Properties

New 1,2,4-triazole derivatives have been synthesized and found to possess good or moderate antimicrobial activities against various test microorganisms. This suggests their potential application in the development of new antimicrobial agents, which is crucial in the fight against resistant bacterial strains (Bektaş et al., 2010).

Molecular Structure Analysis

The crystal structure of derivatives of 1,2,4-triazoles has been investigated, providing insights into their molecular conformations and potential interactions in biological systems. Understanding these structures is key to designing more effective compounds with targeted biological activities (Zhou et al., 2007).

Corrosion Inhibition

Schiff’s base derivatives of triazoles have been identified as effective corrosion inhibitors for mild steel in acidic solutions. Their high inhibition efficiency makes them potential candidates for industrial applications in corrosion protection (Ansari et al., 2014).

Drug Design and Biological Activity

Several studies focus on the modification of 1,2,4-triazole derivatives to investigate their biological activities, including antimicrobial, antioxidant, and enzyme inhibition properties. These compounds serve as a basis for the design of new drugs with improved efficacy and safety profiles (Pillai et al., 2019).